4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-butoxy-N-[(4-chloro-3-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H18ClN3O4S/c1-2-3-10-26-14-7-4-12(5-8-14)17(23)21-18(27)20-13-6-9-15(19)16(11-13)22(24)25/h4-9,11H,2-3,10H2,1H3,(H2,20,21,23,27)
• InChI Key: AQKAFVFPJQZNMK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C18H18ClN3O4S
• DSSTOX Substance ID: DTXSID50367751
• Molecular Weight: 407.9 g/mol
• CAS RN: 6454-18-8

Description

4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has shown potential in scientific research applications. This compound is synthesized using a specific method and has a mechanism of action that makes it useful in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide involves the binding of the compound to the active site of the enzyme, inhibiting its activity. The compound forms a covalent bond with the enzyme, preventing it from carrying out its normal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide vary depending on the specific enzyme being inhibited. Inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which can affect pH regulation in the body. Inhibition of urease can lead to a decrease in the production of ammonia, which can affect the body's ability to eliminate waste products.

Advantages and Limitations for Lab Experiments

The advantages of using 4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments include its specificity for certain enzymes and its ability to form covalent bonds with those enzymes. This makes it a useful tool for studying enzyme inhibition and developing new drugs. However, the limitations of using this compound include its potential toxicity and the need for careful handling and disposal.

Future Directions

For research on 4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide include the development of new drugs based on its mechanism of action, the exploration of its potential in other areas of scientific research, and the investigation of its toxicity and environmental impact. Additionally, further studies may be needed to better understand the specific effects of this compound on different enzymes and physiological processes.

Synthesis Methods

The synthesis of 4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide involves the reaction of 4-chloro-3-nitroaniline with carbon disulfide to form 4-chloro-3-nitrophenyl isothiocyanate. This intermediate is then reacted with butylamine to form the final product, 4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide.

Scientific Research Applications

4-butoxy-N-{[(4-chloro-3-nitrophenyl)amino]carbonothioyl}benzamide has been used in scientific research as a tool to study the inhibition of enzymes such as carbonic anhydrase and urease. It has also been used in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's.